Cas no 2680799-42-0 (2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid)

• Product Name: 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid
• CAS No: 2680799-42-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6032577
• PubChem ID: 165918773
• Update Time: 2025-11-01

2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277229
• 2-{8-acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid
• 2680799-42-0
• 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid

• Inchi： 1S/C12H19NO4/c1-9(14)13-6-4-12(5-7-13)3-2-10(17-12)8-11(15)16/h10H,2-8H2,1H3,(H,15,16)
• InChI Key： VIVCVVZEOXHPID-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CCC21CCN(C(C)=O)CC2

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid

Introduction to 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid (CAS No. 2680799-42-0)

2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680799-42-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This spirocyclic derivative features a unique framework composed of an acyclic ketone, an azaspirane core, and an acetic acid moiety, making it a promising candidate for further exploration in drug discovery and molecular design.

The compound's nomenclature underscores its intricate architecture, with the spiro[4.5]decan backbone serving as the central scaffold. The presence of both 8-acetyl and 1-oxa functional groups introduces additional reactivity and potential binding interactions with biological targets. Such structural motifs are increasingly recognized for their ability to modulate enzyme activity and cellular processes, making this compound a subject of interest for medicinal chemists.

In recent years, the development of novel scaffolds in medicinal chemistry has been driven by the need for more selective and potent therapeutic agents. The spirocyclic structure of 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid offers a unique combination of rigidity and flexibility, which can be exploited to optimize pharmacokinetic properties and target affinity. This has led to its investigation as a potential intermediate in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex derivatives. The acetic acid functionality at the 2-position provides a handle for further chemical modification, enabling the exploration of diverse pharmacophores. Researchers have been particularly interested in leveraging this scaffold to develop inhibitors of enzymes involved in pain signaling, such as cyclooxygenases (COX) or transient receptor potential (TRP) channels. Preliminary studies suggest that derivatives of this compound may exhibit analgesic properties with improved selectivity over existing therapeutics.

The azaspirane core is another key feature that contributes to the compound's biological relevance. Azaspiranes are known for their structural similarity to natural products like okadaic acid, which has been extensively studied for its immunomodulatory effects. By incorporating an azaspirane moiety into a pharmacophore, chemists aim to harness these biological activities while minimizing off-target effects. The acetyl group further enhances the compound's versatility, allowing for selective acylation reactions that can introduce additional functional groups or linkages.

Recent advances in computational chemistry have accelerated the design and optimization of such complex molecules. Molecular modeling studies indicate that 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid can interact with protein targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. This promiscuous binding capability is advantageous in drug discovery, as it allows for the development of compounds with enhanced efficacy and reduced toxicity. Furthermore, virtual screening techniques have been employed to identify potential analogs with improved pharmacokinetic profiles.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yields and enantiopurity. However, recent methodologies involving transition-metal-catalyzed reactions have made it feasible to construct such complex scaffolds more efficiently than ever before. These advances have opened up new avenues for exploring derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid has shown promise in materials science and chemical biology research. Its unique structure makes it an attractive candidate for designing molecular probes that can interact with biological macromolecules in real-time. Such probes could provide valuable insights into cellular processes at the molecular level, aiding in the development of new diagnostic tools and therapeutic strategies.

The future direction of research on this compound will likely focus on expanding its chemical space through library synthesis and structure-based drug design approaches. By systematically modifying key functional groups or introducing new substituents, researchers aim to uncover novel bioactivities and optimize existing ones. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,2-{8-Acetyl-1-oxa-8-azaspiro[4.5]decan-2-yl}acetic acid (CAS No. 2680799-42) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique spirocyclic architecture, combined with versatile functional groups like acetoxy and acetyl moieties, positions it as a valuable scaffold for developing next-generation therapeutics targeting diverse diseases, including neurological disorders, inflammation,and metabolic conditions, among others, while also offering opportunities in advanced materials science applications, underscoring its broad scientific relevance.